Cas no 1805035-37-3 (Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate)

• Product Name: Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate
• CAS No: 1805035-37-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4980958
• Update Time: 2025-11-06

Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C11H10ClNO3/c1-16-11(15)4-7-2-9(14)3-8(6-13)10(7)5-12/h2-3,14H,4-5H2,1H3
• InChI Key： LURDCJWGILERRZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate

Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate: A Comprehensive Overview

Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate, with the CAS number 1805035-37-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule's structure includes a methyl group attached to an acetate ester, with a phenyl ring substituted by a chloromethyl group, a cyano group, and a hydroxyl group. These functional groups contribute to the compound's versatility and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of heterocyclic frameworks, which are crucial for developing novel pharmaceutical agents. For instance, the compound's cyano group has been utilized in tandem with its hydroxyl group to facilitate nucleophilic substitutions and cyclizations, leading to the formation of biologically relevant structures. These findings underscore the compound's potential in drug discovery pipelines, particularly in the development of anticancer and antiviral agents.

The synthesis of Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate involves a multi-step process that requires precise control over reaction conditions. The starting material is typically derived from aromatic aldehydes or ketones, which undergo a series of functional group transformations to yield the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of physical properties, Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate exhibits a melting point of approximately 120°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its stability under various environmental conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral conditions but can undergo degradation under strong acidic or basic environments. This information is critical for its safe handling and storage in laboratory settings.

The compound's electronic properties have also been studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into the molecular interactions within the compound, particularly between the cyano and hydroxyl groups. The presence of these groups creates a polar environment around the phenyl ring, influencing the compound's reactivity and solubility properties. Such detailed understanding is essential for optimizing its use in chemical reactions and formulations.

One of the most promising applications of Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate lies in its potential as a building block for advanced materials. Researchers have explored its use in polymer synthesis, where it serves as a cross-linking agent due to its ability to form strong covalent bonds with other monomers. This property has led to the development of high-performance polymers with improved mechanical strength and thermal stability, which are valuable in aerospace and automotive industries.

In conclusion, Methyl 2-chloromethyl-3-cyano-5-hydroxyphenylacetate (CAS No: 1805035-37-3) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new facets of this compound's properties and uses, it is poised to make substantial contributions to both scientific innovation and industrial progress.